Cas no 83969-12-4 (5-(4-dimethylaminophenyl)diazenyl-4-methyl-N,N-dipropan-2-yl-1-thia-3-aza-4-azoniacyclopenta-2,4-dien-2-amine; sulfonatooxymethane)

5-(4-dimethylaminophenyl)diazenyl-4-methyl-N,N-dipropan-2-yl-1-thia-3-aza-4-azoniacyclopenta-2,4-dien-2-amine; sulfonatooxymethane structure
83969-12-4 structure
Product name:5-(4-dimethylaminophenyl)diazenyl-4-methyl-N,N-dipropan-2-yl-1-thia-3-aza-4-azoniacyclopenta-2,4-dien-2-amine; sulfonatooxymethane
CAS No:83969-12-4
MF:C18H30N6O4S2
MW:458.59860086441
CID:724734
PubChem ID:158407

5-(4-dimethylaminophenyl)diazenyl-4-methyl-N,N-dipropan-2-yl-1-thia-3-aza-4-azoniacyclopenta-2,4-dien-2-amine; sulfonatooxymethane Chemical and Physical Properties

Names and Identifiers

    • 5-(diisopropylamino)-2-[[4-(dimethylamino)phenyl]azo]-3-methyl-1,3,4-thiadiazolium methyl sulphate
    • 5-[[4-(dimethylamino)phenyl]diazenyl]-4-methyl-N,N-di(propan-2-yl)-1,3,4-thiadiazol-4-ium-2-amine,methyl sulfate
    • 5-(4-dimethylaminophenyl)diazenyl-4-methyl-N,N-dipropan-2-yl-1-thia-3-aza-4-azoniacyclopenta-2,4-dien-2-amine
    • sulfonatooxyme
    • sulfonatooxymethane
    • 1,3,4-Thiadiazolium, 5-(bis(1-methylethyl)amino)-2-((4-(dimethylamino)phenyl)azo)-3-methyl-, methyl sulfate
    • 4-({5-[Di(propan-2-yl)amino]-3-methyl-1,3,4-thiadiazol-2(3H)-ylidene}hydrazinylidene)-N,N-dimethylcyclohexa-2,5-dien-1-iminium methyl sulfate
    • DTXSID701004236
    • NS00090115
    • 5-(Diisopropylamino)-2-((4-(dimethylamino)phenyl)azo)-3-methyl-1,3,4-thiadiazolium methyl sulphate
    • W-111599
    • 5-(Diisopropylamino)-2-4-(dimethylamino)phenylazo-3-methyl-1,3,4-thiadiazolium (methyl sulphate)
    • 83969-12-4
    • 1,3,4-Thiadiazolium, 5-(bis(1-methylethyl)amino)-2-(2-(4-(dimethylamino)phenyl)diazenyl)-3-methyl-, methyl sulfate (1:1)
    • EINECS 281-589-3
    • 1,3,4-Thiadiazolium, 5-[bis(1-methylethyl)amino]-2-[[4-(dimethylamino)phenyl]azo]-3-methyl-, methyl sulfate
    • 5-(4-dimethylaminophenyl)diazenyl-4-methyl-N,N-dipropan-2-yl-1-thia-3-aza-4-azoniacyclopenta-2,4-dien-2-amine; sulfonatooxymethane
    • Inchi: InChI=1S/C17H27N6S.CH4O4S/c1-12(2)23(13(3)4)17-20-22(7)16(24-17)19-18-14-8-10-15(11-9-14)21(5)6;1-5-6(2,3)4/h8-13H,1-7H3;1H3,(H,2,3,4)/q+1;/p-1
    • InChI Key: MLTFWXODZCFGQN-UHFFFAOYSA-M
    • SMILES: CC(C)N(C(C)C)C1=NN(C)C(=NN=C2C=CC(=[N+](C)C)C=C2)S1.COS(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 458.177
  • Monoisotopic Mass: 458.177
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 489
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 151Ų

5-(4-dimethylaminophenyl)diazenyl-4-methyl-N,N-dipropan-2-yl-1-thia-3-aza-4-azoniacyclopenta-2,4-dien-2-amine; sulfonatooxymethane Related Literature

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